Cas no 100059-25-4 (Benzoic acid, 5-ethyl-2,4-dimethoxy-)
100059-25-4 structure
Product Name:Benzoic acid, 5-ethyl-2,4-dimethoxy-
CAS No:100059-25-4
MF:C11H14O4
MW:210.226463794708
CID:1124636
Update Time:2024-07-27
Benzoic acid, 5-ethyl-2,4-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 5-ethyl-2,4-dimethoxy-
- 5-ethyl-2,4-dimethoxy-benzoic acid
-
- Inchi: 1S/C11H14O4/c1-4-7-5-8(11(12)13)10(15-3)6-9(7)14-2/h5-6H,4H2,1-3H3,(H,12,13)
- InChI Key: TZKFDFMTEIMVDF-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC(CC)=C(OC)C=C1OC
Computed Properties
- Exact Mass: 210.08922
Experimental Properties
- Density: 1.150±0.06 g/cm3(Predicted)
- Melting Point: 125 °C
- Boiling Point: 333.2±42.0 °C(Predicted)
- PSA: 55.76
- pka: 4.43±0.10(Predicted)
Benzoic acid, 5-ethyl-2,4-dimethoxy- Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
100059-25-4 (Benzoic acid, 5-ethyl-2,4-dimethoxy-) Related Products
- 35700-40-4(2,3-dihydro-1-benzofuran-7-carboxylic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk